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Compound of Interest

Compound Name: 3-(4-Bromophenoxy)propan-1-ol
CAS No.: 67900-64-5
Cat. No.: B1358323
Get Quote
. J

This guide provides an in-depth technical overview of 3-(4-bromophenoxy)propan-1-ol, a
versatile chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document covers its chemical identity, synthesis, applications, and safety
protocols, grounding all information in established scientific principles and authoritative
sources.

Chemical Identity and Nomenclature

The unequivocally recognized IUPAC name for this compound is 3-(4-bromophenoxy)propan-
1-ol. While no common synonyms are widely established in the literature, it is identified across
chemical databases by its CAS Number and structural representations.

Table 1: Chemical Identifiers
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Identifier Value

Source

3-(4-bromophenoxy)propan-1-

IUPAC Name
ol
CAS Number 67900-64-5 [1]
Molecular Formula CoH11BrO:2 [1]
Molecular Weight 231.09 g/mol [1]
SMILES C1=CC(=CC=C10CCCO)Br
InChl=1S/C9H11BrO2/c10-8-
InChl 2-4-9(5-3-8)12-7-1-6-11/h2-
5,11H,1,6-7H2
PFKPRUNICVIARC-
InChlKey

UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of 3-(4-bromophenoxy)propan-1-ol are crucial for its

application in synthesis, purification, and formulation. The data presented below is a

consolidation of available information.

Table 2: Physicochemical Data

Property Value Notes

Based on typical properties of
Physical State Solid o P ] Prop

similar aromatic ethers.
Monoisotopic Mass 229.99425 Da
XlogP (predicted) 2.3 A measure of lipophilicity.
Melting Point Not available
Boiling Point Not available
Density Not available
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Synthesis and Mechanism

The synthesis of 3-(4-bromophenoxy)propan-1-ol is typically achieved via a Williamson ether
synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an
alkoxide. In this case, the phenoxide of 4-bromophenol acts as the nucleophile, attacking an
electrophilic 3-halopropanol derivative.

A common laboratory-scale protocol involves the reaction of 4-bromophenol with a protected 3-
bromopropanol, such as 3-bromo-1-(tetrahydropyran-2-yloxy)propane, in the presence of a
weak base like potassium carbonate (K2COs) and a suitable solvent like acetone. The
protecting group is subsequently removed to yield the final product.

Experimental Protocol: Synthesis of 3-(4-
Bromophenoxy)propan-1-ol

This protocol is adapted from a standard laboratory procedure[2].

Step 1: Williamson Ether Synthesis

To a round-bottom flask, add 4-bromophenol (12.5 g), potassium carbonate (12 g), and 3-
bromo-1-(tetrahydropyran-2-yloxy)propane (16 g) in acetone (120 mL).

o Reflux the mixture for 48 hours. The causality for this prolonged heating is to ensure the
reaction goes to completion, as the phenoxide is a relatively stable nucleophile.

» After cooling, add diethyl ether (200 mL) and a saturated aqueous solution of ammonium
chloride (100 mL) to quench the reaction and facilitate phase separation.

o Separate the ether layer and wash it with 5N NaOH (50 mL) to remove any unreacted 4-
bromophenol.

e Dry the ether layer over anhydrous sodium sulfate (Na=S0Oa4) and concentrate under reduced
pressure to obtain the crude protected product.

Step 2: Deprotection The deprotection of the tetrahydropyranyl (THP) ether is a standard
procedure typically achieved by acidic hydrolysis (e.g., with dilute HCI in a protic solvent like
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methanol or ethanol). This step would follow the initial ether synthesis to yield the final product,
3-(4-bromophenoxy)propan-1-ol.
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Caption: Synthetic workflow for 3-(4-bromophenoxy)propan-1-ol.

Applications in Research and Development

3-(4-Bromophenoxy)propan-1-ol is a valuable building block in organic synthesis, primarily
due to its bifunctional nature. The presence of a primary alcohol and a bromo-aromatic group
allows for a wide range of subsequent chemical modifications.

e Pharmaceutical and Agrochemical Synthesis: This compound serves as an intermediate in
the creation of more complex molecules with potential biological activity.[1] The propanol
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side chain can be oxidized to an aldehyde or carboxylic acid, or converted to other functional
groups. The bromo-aromatic ring is amenable to cross-coupling reactions (e.g., Suzuki,
Heck, Sonogashira), enabling the introduction of diverse substituents to explore structure-
activity relationships in drug discovery.[1]

o Materials Science: The rigid aromatic core and the flexible propanol chain make it a
candidate for the synthesis of liquid crystals and other advanced materials where molecular
shape and polarity are key determinants of material properties.[1]
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Caption: Potential synthetic pathways from 3-(4-bromophenoxy)propan-1-ol.

Analytical Characterization

A full analytical characterization is essential to confirm the identity and purity of 3-(4-
bromophenoxy)propan-1-ol. While experimental spectra for this specific compound are not
widely published, the expected spectral features can be predicted based on its structure.

* 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons (two doublets in the region of & 6.8-7.5 ppm), the two methylene groups of the propyl
chain adjacent to the oxygen atoms (triplets around & 4.0-4.2 ppm and & 3.7-3.9 ppm), the
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central methylene group (a multiplet around & 2.0-2.2 ppm), and the hydroxyl proton (a broad
singlet which is D20 exchangeable).

e 13C NMR: The carbon NMR spectrum should display nine distinct signals, including four
signals for the aromatic carbons (with the carbon attached to bromine being significantly
shielded), and three signals for the propyl chain carbons.

o Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for the
molecular ion peak due to the presence of bromine (°Br and 8!Br in approximately a 1:1
ratio). Predicted m/z values for various adducts are available.[3]

« Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit a broad absorption band
in the region of 3200-3600 cm~1 corresponding to the O-H stretch of the alcohol, C-O
stretching bands for the ether and alcohol, and characteristic peaks for the aromatic C-H and
C=C bonds.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-(4-bromophenoxy)propan-1-ol is not readily
available. Therefore, a risk assessment must be conducted based on the hazards associated
with its functional groups: primary alcohols and bromo-aromatics.

o Potential Hazards:

[¢]

Eye lIrritation: Alcohols can cause serious eye irritation or damage.

o

Skin Irritation: May cause skin irritation upon prolonged contact.

o

Respiratory Irritation: Vapors or dust may cause respiratory tract irritation.

[¢]

Toxicity: Brominated aromatic compounds can have varying levels of toxicity, and data for
this specific compound is lacking. It should be handled as a potentially toxic substance.

e Recommended Precautions:

o Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat, and
chemical-resistant gloves.
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o Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

o Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away
from oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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